![molecular formula C14H10N2O2 B149540 2-Phenylimidazo[1,2-a]pyridine-8-carboxylic acid CAS No. 131862-27-6](/img/structure/B149540.png)
2-Phenylimidazo[1,2-a]pyridine-8-carboxylic acid
Overview
Description
2-Phenylimidazo[1,2-a]pyridine-8-carboxylic acid is a chemical compound with the molecular formula C14H10N2O2. It is recognized as a significant scaffold in medicinal chemistry due to its wide range of applications . This compound is not intended for human or veterinary use and is used only for research purposes.
Synthesis Analysis
The synthesis of 2-phenylimidazo[1,2-a]pyridine derivatives has been reported in various studies . A common method involves the condensation of 2-aminopyridine with α-halocarbonyl compounds . Another approach includes one-pot condensations of isocyanide, aldehydes, and 2-aminopyridines .Molecular Structure Analysis
The molecular structure of 2-Phenylimidazo[1,2-a]pyridine-8-carboxylic acid can be represented by the InChI code1S/C14H10N2O2/c17-14(18)11-7-4-8-16-9-12(15-13(11)16)10-5-2-1-3-6-10/h1-9H,(H,17,18) . The molecular weight of this compound is 238.24 g/mol . Chemical Reactions Analysis
The chemical reactions involving 2-phenylimidazo[1,2-a]pyridine derivatives have been explored in several studies . For instance, one study reported the palladium-catalyzed arylation of the inert β-C (sp2)–H bond of carboxylic acid derivatives using 8-aminoimidazo[1,2-a]pyridine as a directing group .Physical And Chemical Properties Analysis
The physical form of 2-Phenylimidazo[1,2-a]pyridine-8-carboxylic acid is solid . More detailed physical and chemical properties such as density, boiling point, and others might require further experimental determination.Scientific Research Applications
Synthesis of Biologically Active Compounds
2-Phenylimidazo[1,2-a]pyridines are of interest because of the occurrence of their saturated and partially saturated derivatives in a variety of biologically active compounds . They have been shown to possess a broad range of useful pharmacological properties .
Anti-Inflammatory Applications
These compounds have been found to have anti-inflammatory properties , making them potentially useful in the treatment of conditions characterized by inflammation.
Antiviral Applications
2-Phenylimidazo[1,2-a]pyridines have demonstrated antiviral properties , suggesting potential use in the development of antiviral drugs.
Antibacterial Applications
These compounds have also shown antibacterial properties , indicating potential use in the creation of new antibacterial agents.
Optoelectronic Devices
2-Phenylimidazo[1,2-a]pyridine-based compounds have been used in the development of optoelectronic devices . Their optical and electrochemical properties are prominently dependent on the nature of chromophore loading and their linking topology to the 2-phenylimidazo[1,2-a]pyridine unit .
Organic Light-Emitting Diodes (OLEDs)
These compounds have been used in the fabrication of OLEDs . The dye possessing triphenylamine on both C2 and C6 positions of imidazopyridine showed the comparatively better electroluminescence performance in the series and achieved blue color with CIE coordinate (0.18, 0.11) .
Sensors
2-Phenylimidazo[1,2-a]pyridine derivatives have been used in the development of sensors . Their luminescent properties make them particularly useful in this application.
Anti-Cancer Drugs
These compounds have shown potential in the development of anti-cancer drugs . Their ability to interact with cancer cells could be harnessed for therapeutic purposes.
Mechanism of Action
Target of Action
Imidazopyridines, a class of compounds to which this molecule belongs, have been shown to interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
It’s known that the compound exhibits excited-state intramolecular proton transfer (esipt) luminescence . This property could potentially influence its interaction with targets and the resulting changes.
Biochemical Pathways
Imidazopyridines have been associated with a broad range of pharmacological properties, suggesting they may interact with multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight (23825) and solid physical form suggest it may have certain pharmacokinetic characteristics that influence its bioavailability.
Result of Action
The compound’s esipt luminescence and potential interactions with various biological targets suggest it may have diverse effects at the molecular and cellular levels.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Phenylimidazo[1,2-a]pyridine-8-carboxylic acid. For instance, the compound exhibits stronger ESIPT luminescence in the solid state , suggesting that its physical state may influence its action. Additionally, the compound’s fluorescence characteristics could be influenced by the surrounding environment .
Safety and Hazards
properties
IUPAC Name |
2-phenylimidazo[1,2-a]pyridine-8-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O2/c17-14(18)11-7-4-8-16-9-12(15-13(11)16)10-5-2-1-3-6-10/h1-9H,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWBNZRKTIVPZIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN3C=CC=C(C3=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20622940 |
Source
|
| Record name | 2-Phenylimidazo[1,2-a]pyridine-8-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20622940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylimidazo[1,2-a]pyridine-8-carboxylic acid | |
CAS RN |
131862-27-6 |
Source
|
| Record name | 2-Phenylimidazo[1,2-a]pyridine-8-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20622940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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